Cas no 28711-29-7 (2-(1H-1,2,4-triazol-1-yl)acetic acid)

2-(1H-1,2,4-Triazol-1-yl)acetic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety linked to an acetic acid group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry applications. Its reactive carboxylic acid and triazole functionalities enable facile derivatization, making it valuable for constructing complex molecular architectures. The triazole ring contributes to enhanced stability and potential bioactivity, while the acetic acid group allows for further functionalization via esterification, amidation, or metal chelation. This product is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
2-(1H-1,2,4-triazol-1-yl)acetic acid structure
28711-29-7 structure
Product Name:2-(1H-1,2,4-triazol-1-yl)acetic acid
CAS No:28711-29-7
MF:C4H5N3O2
MW:127.101400136948
MDL:MFCD00036051
CID:289864
PubChem ID:1810180
Update Time:2025-06-09

2-(1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,2,4-Triazol-1-yl)acetic acid
    • 1H-1,2,4-Triazole-1-Acetic Acid
    • [1,2,4]Triazol-1-yl-acetic acid
    • 1,2,4-TRIAZOLE-1-ACETIC ACID
    • (1H-1,2,4-Triazol-1-yl)acetic acid
    • 2-(1,2,4-triazol-1-yl)acetic acid
    • 1H-1,2,4-triazol-1-ylacetic acid
    • W3ASK2WBNH
    • 1H-1,2,4-Triazole-1-aceticacid
    • (1,2,4-triazol-1-yl)acetic acid
    • Azole-TP 1,2,4 triazole acetic acid
    • 2-(1,2,4-triazolyl)acetic acid
    • 1,2,4-triazol-1-ylacetic acid
    • 1,2,4 triazole acetic-acid
    • 1,2
    • DTXSID90365231
    • SY063043
    • 2-(1H-1,2,4-Triazol-1-yl)aceticacid
    • Q27292248
    • AC-11863
    • UNII-W3ASK2WBNH
    • Z56931716
    • MFCD00036051
    • RXDBSQXFIWBJSR-UHFFFAOYSA-N
    • AMY12239
    • EN300-06654
    • FT-0691052
    • BB 0237751
    • SCHEMBL1280420
    • 2-(1, 2, 4-triazol-1-yl)acetic acid
    • 28711-29-7
    • AB93313
    • PS-5884
    • 1,2,4-triazol-1-acetic acid
    • azole fungicide TP2
    • AKOS000118706
    • J-505330
    • NS00014264
    • 2-(1,2,4-TRIAZOLE-1-YL)-ACETIC ACID
    • CS-0072938
    • F3230-0024
    • STL583860
    • DB-019365
    • DTXCID40316273
    • 2-(1H-1,2,4-triazol-1-yl)acetic acid
    • MDL： MFCD00036051
    • Inchi： 1S/C4H5N3O2/c8-4(9)1-7-3-5-2-6-7/h2-3H,1H2,(H,8,9)
    • InChI Key： RXDBSQXFIWBJSR-UHFFFAOYSA-N
    • SMILES： OC(CN1C=NC=N1)=O

Computed Properties

  • Exact Mass: 127.03800
  • Monoisotopic Mass: 127.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.53
  • Melting Point: 201-205℃
  • Boiling Point: 376.9 °C at 760 mmHg
  • Flash Point: 181.7 °C
  • Refractive Index: 1.648
  • Water Partition Coefficient: Soluble in water.
  • PSA: 68.01000
  • LogP: -0.63730

2-(1H-1,2,4-triazol-1-yl)acetic acid Security Information

  • Hazardous Material Identification： C Xi
  • HazardClass：IRRITANT

2-(1H-1,2,4-triazol-1-yl)acetic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,2,4-triazol-1-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019644-500mg
1H-1,2,4-Triazole-1-acetic acid
 28711-29-7
500mg
 1331CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019644-1g
1H-1,2,4-Triazole-1-acetic acid
 28711-29-7
1g
 2177CNY 2021-05-07
Fluorochem
058860-25g
1,2,4]Triazol-1-yl-acetic acid
 28711-29-7 95%
25g
 ￡736.00 2022-03-01
Fluorochem
058860-1g
1,2,4]Triazol-1-yl-acetic acid
 28711-29-7 95%
1g
 ￡83.00 2022-03-01
Fluorochem
058860-5g
1,2,4]Triazol-1-yl-acetic acid
 28711-29-7 95%
5g
 ￡246.00 2022-03-01
abcr
AB467700-1 g
2-(1H-1,2,4-Triazol-1-yl)acetic acid, min. 95%; .
 28711-29-7
1g
 €397.20 2023-04-21
abcr
AB467700-5 g
2-(1H-1,2,4-Triazol-1-yl)acetic acid, min. 95%; .
 28711-29-7
5g
 €973.90 2023-04-21
Apollo Scientific
OR7103-1g
(1H-1,2,4-Triazol-1-yl)acetic acid
 28711-29-7 97%
1g
 £73.00 2025-02-20
Apollo Scientific
OR7103-5g
(1H-1,2,4-Triazol-1-yl)acetic acid
 28711-29-7 97%
5g
 £330.00 2025-02-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
74044-50MG
2-(1
 28711-29-7 reference material
50MG
 1880.69 2021-05-13

2-(1H-1,2,4-triazol-1-yl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:28711-29-7)2-(1H-1,2,4-triazol-1-yl)acetic acid
Order Number:A1152794
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:19
Price ($):231.0/567.0/852.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28711-29-7)2-(1H-1,2,4-Triazol-1-yl)aceticacid
Order Number:LE17736
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

2-(1H-1,2,4-triazol-1-yl)acetic acid Related Literature

Related Categories

28711-29-7 (2-(1H-1,2,4-triazol-1-yl)acetic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:28711-29-7)2-(1H-1,2,4-triazol-1-yl)acetic acid
A1152794
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):231.0/567.0/852.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:28711-29-7)2-(1H-1,2,4-Triazol-1-yl)aceticacid
LE17736
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email